Cas no 2228394-87-2 (tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate
• CAS No: 2228394-87-2
• MF: C₁₂H₁₄BrFN₂O₃
• MW: 333.153565883636
• CID: 5996063
• PubChem ID: 165779776
• Update Time: 2025-08-05

tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate
• EN300-1872403
• tert-butyl N-[1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethyl]carbamate
• 2228394-87-2

• Inchi： 1S/C12H14BrFN2O3/c1-12(2,3)19-11(18)16-9(6-17)8-4-7(13)5-15-10(8)14/h4-6,9H,1-3H3,(H,16,18)
• InChI Key： UIYSRRFASQNRRI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 332.01718g/mol
• Monoisotopic Mass: 332.01718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate

tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate (CAS No 2228394-87-2)

The compound tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate (CAS No 2228394-87-2) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines a tert-butyl group with a pyridine ring substituted with bromine and fluorine atoms, along with a carbamate functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of this compound as a key intermediate in the development of novel antimicrobial agents and pesticides. The bromine and fluorine substituents on the pyridine ring contribute to its high reactivity and selectivity in various organic reactions. For instance, the bromine atom at position 5 of the pyridine ring enhances the compound's ability to undergo nucleophilic aromatic substitution, while the fluorine atom at position 2 imparts electron-withdrawing effects, further stabilizing reactive intermediates during synthesis.

The carbamate group in this compound plays a crucial role in its bioavailability and pharmacokinetic properties. Carbamates are known for their ability to form stable amide bonds with amino acids, making them ideal for use in drug delivery systems. Recent research has focused on optimizing the synthesis of this compound to improve its stability and yield. One such approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high purity levels.

In terms of applications, tert-butyl N-1-(5-bromo-2-fluoropyridin-3-yl)-2-oxoethylcarbamate has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth and fungal metabolism makes it a valuable asset in agricultural chemistry. Additionally, this compound has been explored as a potential lead molecule in the development of anti-cancer drugs, particularly in targeting specific kinases involved in tumor progression.

The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as 5-bromo-2-fluoropyridine and tert-butyl chloroformate. The reaction sequence often includes nucleophilic substitution, oxidation, and coupling reactions, with careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined this process, enabling more efficient production on an industrial scale.

From an environmental standpoint, the development of eco-friendly synthetic routes for this compound is a growing area of interest. Researchers are exploring the use of biodegradable solvents and enzymatic catalysts to minimize the environmental footprint of its production. These efforts align with global initiatives to promote sustainable chemistry practices across various industries.

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